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An In-depth Technical Guide to the Chemical Properties of Acid Blue 80

Introduction
Acid Blue 80, also known by designations such as C.I. 61585 and Acid Brilliant Blue RAWL, is

a synthetic anionic dye belonging to the anthraquinone chemical class.[1][2] It is utilized in

various industrial and scientific applications, including the dyeing of textiles like wool, silk, and

nylon, as well as for coloring leather, soaps, detergents, and industrial cleaning products.[3][4]

[5] In the laboratory setting, it is employed as a protein stain in biochemical analyses.[3][6] This

document provides a comprehensive overview of the core chemical properties of Acid Blue 80,

tailored for researchers, scientists, and professionals in drug development.

Chemical Identity and Structure
Acid Blue 80 is structurally based on an anthraquinone core.[1] Its IUPAC name is disodium;3-

[[9,10-dioxo-4-(2,4,6-trimethyl-3-sulfonatoanilino)anthracen-1-yl]amino]-2,4,6-

trimethylbenzenesulfonate.[6][7] The molecule's color and properties are derived from the

conjugated π-electron systems within this anthraquinone structure.[6]
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Identifier Value

IUPAC Name

disodium;3-[[9,10-dioxo-4-(2,4,6-trimethyl-3-

sulfonatoanilino)anthracen-1-yl]amino]-2,4,6-

trimethylbenzenesulfonate[6][7]

CAS Number 4474-24-2[2][6][7][8][9][10][11][12]

Alternative CAS 8005-76-3[1][10]

Colour Index (C.I.) 61585[2][3][6][9][11]

EC Number 224-748-4[11][12]

Synonyms

Acid Blue RAW, Weak Acid Brilliant Blue RAW,

Alizarine Cyanine Blue BWS, Coomassie

Brilliant Blue G[3][6][13]

Physicochemical Properties
The physical and chemical properties of Acid Blue 80 are summarized below, providing key

data points for its handling, application, and analysis.

General Properties
Property Value

Molecular Formula C₃₂H₂₈N₂Na₂O₈S₂[1][7][8][10][11][12]

Molecular Weight 678.68 g/mol [3][8][10][11]

Physical Appearance

Blue powder, Red-light blue powder, or Dark

blue crystalline powder[2][3][9][13][14][15][16]

[17]

Melting Point >300 °C[3][11][15][16][17][18][19]

Density ~1.5 g/cm³[16][18]

Solubility Profile
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Solvent Solubility Observation

Water Soluble[1][3][8][14][17]
10.95 g/L at 20°C[3][16][18]

[19]

50 g/L (minimum) at 80°C[9]

60-70 g/L at 90°C[2]

Alcohol Slightly soluble[14][17] The solution is blue[17]

Note: Aqueous solutions of Acid Blue 80 may exhibit precipitation when left standing for

extended periods.[1][15][18]

Spectroscopic Properties
Spectroscopic analysis is fundamental to the characterization and quantification of Acid Blue
80.

UV-Visible Spectroscopy Data
Parameter Wavelength (λmax) Notes

Primary Absorption 580-590 nm[3][6]

pH-dependent.[3][6] Attributed

to the chromophore group.[6]

[20]

Alternative Primary 622 nm, 627 nm[6][11][20]

Secondary Absorption ~334 nm[6][20]

Corresponds to aromatic

groups and auxochromes.[6]

[20]

Tertiary Absorption 202 nm, ~215 nm[6][20][21]
Corresponds to aromatic

groups.[6][20]

Chemical Behavior and Stability
Acid Blue 80 is stable under normal temperatures and pressures.[3][10] Its aqueous solution is

a deep, thick blue.[3][14][15] The color of the dye is highly sensitive to the chemical
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environment, a key property for its use as an indicator and stain.

Condition Observed Color

Aqueous Solution Deep Blue[3][14][15]

Aqueous + HCl or NaOH Magenta[3][14]

Concentrated H₂SO₄ Red and Blue[1][3][14][15][16]

Diluted H₂SO₄ (from conc.) Green and Blue[1][3][14][15][16]

Concentrated HNO₃ Brown[1][3][14][15][16][18]

Experimental Protocols
Synthesis of Acid Blue 80
The synthesis of Acid Blue 80 is based on the condensation of an anthraquinone derivative

with an aromatic amine, followed by sulfonation.[1][18]
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Synthesis Pathway of Acid Blue 80

Starting Materials

1,4-Dihydroxyanthraquinone

Condensation Reaction

2,4,6-Trimethylaniline (2 eq.)

Intermediate Product

Heat

Sulfonation
(Fuming Sulfuric Acid)

Sulfonated Intermediate

Neutralization
(Sodium Hydroxide)

Acid Blue 80
(Disodium Salt)

Click to download full resolution via product page

Caption: Synthesis pathway of Acid Blue 80.
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Methodology:

Condensation: One molar equivalent of 1,4-dihydroxyanthracene-9,10-dione is reacted with

two molar equivalents of 2,4,6-trimethylbenzenamine.[1][18] The reaction is typically carried

out at an elevated temperature in a suitable solvent.

Sulfonation: The resulting condensation product is treated with fuming sulfuric acid to

introduce sulfonic acid groups onto the trimethylphenyl rings.

Neutralization: The sulfonated product is then neutralized with a sodium salt, such as sodium

hydroxide, to form the final disodium salt of Acid Blue 80.[1][18]

Purification: The final product is purified, often through recrystallization, to remove unreacted

starting materials and byproducts.[3]

Determination of UV-Visible Absorption Spectrum
This protocol outlines the standard procedure for obtaining the absorbance spectrum of Acid
Blue 80.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

http://www.worlddyevariety.com/acid-dyes/acid-blue-80.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB5331053_EN.htm
https://www.benchchem.com/product/b1200697?utm_src=pdf-body
http://www.worlddyevariety.com/acid-dyes/acid-blue-80.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB5331053_EN.htm
https://www.atamanchemicals.com/acid-blue-80_u30086/
https://www.benchchem.com/product/b1200697?utm_src=pdf-body
https://www.benchchem.com/product/b1200697?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200697?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for UV-Vis Spectroscopy

Prepare Stock Solution
(e.g., 1 mg/mL in water)

Create Serial Dilutions
(e.g., 1-10 µg/mL)

Scan Wavelength Range
(e.g., 200-800 nm)

Calibrate Spectrophotometer
(Use solvent as blank)

Record Absorbance Spectrum

Identify λmax
(Wavelength of max absorbance)
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Color Change in Different Media

Acid Blue 80
Aqueous Solution

Deep Blue

Neutral pH

Magenta

Add HCl or NaOH

Red/Blue

Add conc. H₂SO₄

Brown

Add conc. HNO₃

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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